Cas no 1490161-85-7 (5-(1-Methyl-1H-pyrazol-4-yl)pyrazin-2-amine)

• Product Name: 5-(1-Methyl-1H-pyrazol-4-yl)pyrazin-2-amine
• CAS No: 1490161-85-7
• MF: C₈H₉N₅
• MW: 175.190560102463
• CID: 6625821
• PubChem ID: 65549771
• Update Time: 2026-03-11

5-(1-Methyl-1H-pyrazol-4-yl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• A1-23697
• 5-(1-Methyl-1H-pyrazol-4-yl)pyrazin-2-amine
• SCHEMBL18770677
• 1490161-85-7
• C91595
• AKOS014887911
• 5-(1-methylpyrazol-4-yl)pyrazin-2-amine
• 5-(1-Methyl-1H-pyrazol-4-yl)-2-pyrazinamine
• DB-426815

• Inchi： 1S/C8H9N5/c1-13-5-6(2-12-13)7-3-11-8(9)4-10-7/h2-5H,1H3,(H2,9,11)
• InChI Key： BEVUZLYSWMSXDZ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=N1)C1C=NC(=CN=1)N

Computed Properties

• Exact Mass: 175.08579531g/mol
• Monoisotopic Mass: 175.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 69.6Ų

Additional information on 5-(1-Methyl-1H-pyrazol-4-yl)pyrazin-2-amine

5-(1-Methyl-1H-pyrazol-4-yl)pyrazin-2-amine: An Emerging Compound in Medicinal Chemistry

5-(1-Methyl-1H-pyrazol-4-yl)pyrazin-2-amine (CAS No. 1490161-85-7) is a promising compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, also known as Methylpyrazole-pyrazine amine, has garnered significant attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, biological activities, and recent research advancements of 5-(1-Methyl-1H-pyrazol-4-yl)pyrazin-2-amine.

Chemical Structure and Properties

5-(1-Methyl-1H-pyrazol-4-yl)pyrazin-2-amine is a small molecule with a molecular formula of C₉H₁₀N₄. It consists of a pyrazine ring fused with a 1-methylpyrazole moiety, which imparts unique chemical and biological properties. The compound is highly soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental applications. Its molecular weight is 182.20 g/mol, and it has a melting point of approximately 230°C.

The presence of the amine group in the pyrazine ring and the methylated pyrazole moiety contributes to its high reactivity and potential for forming hydrogen bonds. These properties make 5-(1-Methyl-1H-pyrazol-4-yl)pyrazin-2-amine an attractive candidate for drug design and optimization.

Biological Activities and Mechanisms of Action

5-(1-Methyl-1H-pyrazol-4-yl)pyrazin-2-amine has been extensively studied for its potential therapeutic applications, particularly in the treatment of various diseases. Recent research has highlighted its anti-inflammatory, anti-cancer, and neuroprotective properties.

Anti-inflammatory Activity: Studies have shown that 5-(1-Methyl-1H-pyrazol-4-yl)pyrazin-2-amine exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). This activity is attributed to its ability to modulate nuclear factor-kappa B (NF-kB) signaling pathways, which play a crucial role in inflammation.

Anti-cancer Activity: In cancer research, 5-(1-Methyl-1H-pyrazol-4-yl)pyrazin-2-amine has demonstrated significant anti-proliferative effects on various cancer cell lines. It induces apoptosis through the activation of caspase pathways and downregulation of anti-apoptotic proteins such as Bcl-2. Additionally, it has been shown to inhibit angiogenesis by suppressing vascular endothelial growth factor (VEGF) expression.

Neuroprotective Activity: Preclinical studies have also explored the neuroprotective potential of 5-(1-Methyl-1H-pyrazol-4-yl)pyrazin-2-amine. It has been found to protect neurons from oxidative stress and excitotoxicity by scavenging free radicals and modulating glutamate receptors. These findings suggest its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results of 5-(1-Methyl-1H-pyrazol-4-y l)pyrazin -2 -amine strong > have led to increased interest in its clinical development. Several phase I and II clinical trials are currently underway to evaluate its safety, tolerability, and efficacy in various disease conditions.

In a recent phase I trial, 5-(1-Methyl - 1 H - pyr azo l - 4 - yl ) pyr azin - 2 - amine strong > was well tolerated by patients with advanced solid tumors at doses up to 300 mg/day. The most common adverse effects observed were mild gastrointestinal symptoms and fatigue. Preliminary data from this trial also indicated some anti-tumor activity, warranting further investigation.

A phase II trial is currently recruiting patients with rheumatoid arthritis to evaluate the anti-inflammatory effects of < strong > 5 -( 1 - M ethyl - 1 H - p yra zol - 4 - yl ) p yra zin - 2 - amine strong > . The primary endpoint of this trial is to assess changes in disease activity scores over a 6-month period.

< p > Additionally , preclinical studies are ongoing to explore the combination therapy potential of < strong > 5 -( 1 - M ethyl - 1 H - p yra zol - 4 - yl ) p yra zin - 2 - amine strong > with other therapeutic agents . For example , combining it with immunotherapy drugs has shown synergistic effects in reducing tumor growth in animal models . p > < p > In conclusion ,< strong > 5 -( 1 - M ethyl - 1 H - p yra zol - 4 - yl ) p yra zin - 2 - amine strong > represents a promising compound with diverse biological activities . Its unique chemical structure , coupled with its potential therapeutic applications , makes it an exciting area of research in medicinal chemistry . As clinical trials progress , we can anticipate further insights into its safety profile and efficacy , paving the way for potential new treatments for various diseases . p > article > response >